Cas no 2613-65-2 (Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel-)

Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- Properties

Names and Identifiers

• Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel-
• 1-ethyl-3(trans)-methylcyclopentane
• 1-Ethyl-3-methylcyclopentane, (E)-
• 1-Methyl-3-ethylcyclopentane, trans
• 1-Methyl-trans-3-ethylcyclopentane
• t-1-Ethyl-3-methylcyclopentane
• trans-1-Ethyl-3-Methylcyclopentane
• trans-3-Ethyl-1-methylcyclopentane
• Cyclopentane,1-ethyl-3-methyl-,(1R,3R)-rel-
• +Expand

• InChIKey： PQXAPVOKLYINEI-HTQZYQBOSA-N
• Inchi： 1S/C8H16/c1-3-8-5-4-7(2)6-8/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• SMILES： [C@@H]1(CC)CC[C@@H](C)C1

Computed Properties

• Exact Mass: 112.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.125200510g/mol
• Heavy Atom Count: 8
• Complexity: 66.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 121 °C
• Melting Point: -108 °C
• Density: 0.7626 g/cm3